2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide

• Molecular Formula: C24H26IN3O4S
• Molecular Weight: 579.5 g/mol
• IUPAC Name: 2-[2-ethoxy-6-iodo-4-[(E)-[3-(2-methylpropyl)-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C24H26IN3O4S/c1-4-31-19-11-16(10-18(25)22(19)32-14-21(26)29)12-20-23(30)28(13-15(2)3)24(33-20)27-17-8-6-5-7-9-17/h5-12,15H,4,13-14H2,1-3H3,(H2,26,29)/b20-12+,27-24?
• InChI Key: UGHMEKXKPWROCR-MJPLJUBVSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)CC(C)C)I)OCC(=O)N
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CC(C)C)I)OCC(=O)N

Description

2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This leads to a reduction in inflammation, cell proliferation, and viral replication, among other effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide are diverse and complex. This compound has been found to modulate various cellular processes, including gene expression, protein synthesis, and cell signaling. It has also been shown to have effects on the immune system, the cardiovascular system, and the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide in lab experiments is its wide range of effects. This compound can be used to study various cellular processes and pathways, making it a valuable tool for researchers in many fields. However, there are also limitations to its use. For example, its mechanism of action is not fully understood, and it may have off-target effects that could complicate experimental results.

Future Directions

There are many potential future directions for research involving 2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide. One area of interest is its potential use as a therapeutic agent for various diseases. Another potential direction is the study of its effects on specific cellular pathways and processes. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations to its use in research.

Synthesis Methods

The synthesis of 2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide involves several steps. The starting materials include 2-ethoxy-6-iodophenol, isobutyl isothiocyanate, and 2-amino-4-phenylthiazole. These are combined and reacted in the presence of a suitable base to form the desired compound.

Scientific Research Applications

2-(2-Ethoxy-6-iodo-4-{[3-isobutyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been used in a variety of scientific research applications. One of the most promising areas of research involves its potential use as a therapeutic agent for various diseases. This compound has been found to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a valuable tool for researchers in these fields.